1-(4-((6-Methylpyridin-2-yl)oxy)piperidin-1-yl)-3-(phenylthio)propan-1-one

• IUPAC Name: 1-[4-(6-methylpyridin-2-yl)oxypiperidin-1-yl]-3-phenylsulfanylpropan-1-one
• InChI: InChI=1S/C20H24N2O2S/c1-16-6-5-9-19(21-16)24-17-10-13-22(14-11-17)20(23)12-15-25-18-7-3-2-4-8-18/h2-9,17H,10-15H2,1H3
• InChI Key: JJZYRHXIMKSMTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)OC2CCN(CC2)C(=O)CCSC3=CC=CC=C3
• Molecular Formula: C20H24N2O2S
• Molecular Weight: 356.5 g/mol

Description

1-(4-((6-Methylpyridin-2-yl)oxy)piperidin-1-yl)-3-(phenylthio)propan-1-one, also known as MPTP, is a chemical compound that has been studied for its potential use in scientific research. MPTP is a synthetic compound that was first synthesized in the 1980s and has since been studied for its potential use in a variety of applications, including as a tool for studying the brain and as a potential treatment for certain diseases.

Scientific Research Applications

Molecular Structure and Crystal Packing

The molecular and crystal structures of related hydroxy derivatives of hydropyridine, which serve as model compounds for studying intramolecular and intermolecular hydrogen bonds, offer insights into the conformational flexibility and molecular packing of similar complex molecules. These studies highlight the significant role of hydrogen bonding in determining molecular conformation and crystal packing, which is crucial for the design and synthesis of new compounds with specific properties (Kuleshova & Khrustalev, 2000).

Antagonistic Activity and Clinical Development

Research on compounds with a similar structural framework to 1-(4-((6-Methylpyridin-2-yl)oxy)piperidin-1-yl)-3-(phenylthio)propan-1-one has led to the identification of potent antagonists with significant therapeutic potential. For example, the discovery of a potent alphavbeta3 antagonist demonstrates the capability of such molecules to impact clinical outcomes, particularly in the prevention and treatment of osteoporosis, showcasing their relevance in drug development and therapeutic intervention (Hutchinson et al., 2003).

Antimycobacterial Activity

The atom economic and stereoselective synthesis of spiro-piperidin-4-ones, structurally related to our compound of interest, has revealed promising in vitro and in vivo activity against Mycobacterium tuberculosis. This demonstrates the potential of such compounds in the treatment of tuberculosis, including multidrug-resistant strains, thus contributing to the ongoing search for effective antimycobacterial agents (Kumar et al., 2008).